2-(4-Chloro-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetamide

• IUPAC Name: 2-(4-chloro-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-11-3-8-14(23-2)15(9-11)24(21,22)19(10-16(18)20)13-6-4-12(17)5-7-13/h3-9H,10H2,1-2H3,(H2,18,20)
• InChI Key: VMZWVBOEJWLCNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N(CC(=O)N)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol

Description

The compound “2-(4-Chloro-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetamide” is a chemical with the empirical formula C10H11Cl2NO2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Scientific Research Applications

Role in Phosphate Homeostasis

. . .

Impact on Salinity-Induced Senescence

. .

Involvement in Reactive Oxygen Species (ROS) Signaling

. .

Potential Therapeutic Applications

. .

Commercial Availability for Research

. .

Role in Quantum Computing Research

. .

Safety and Hazards

According to the safety information provided by Sigma-Aldrich, this compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2. The hazard statements associated with this compound are H302 - Harmful if swallowed, and H319 - Causes serious eye irritation. It’s recommended to avoid breathing in the dust or mist, and to avoid contact with skin and eyes.

Mechanism of Action

Target of Action

CBKinase1_010798, also known as CBKinase1_023198 or 2-(4-Chloro-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetamide, is primarily targeted towards the isoforms of the casein kinase 1 (CK1) family . These isoforms have been shown to phosphorylate key regulatory molecules involved in various cellular processes such as cell cycle, transcription and translation, the structure of the cytoskeleton, cell-cell adhesion, and receptor-coupled signal transduction .

Mode of Action

The compound interacts with its targets, the CK1 isoforms, by inhibiting their activity. This inhibition disrupts the phosphorylation of key regulatory molecules, leading to changes in the cellular processes that these molecules control .

Biochemical Pathways

The affected pathways include those involved in cell cycle progression, transcription and translation, cytoskeleton structure, cell-cell adhesion, and receptor-coupled signal transduction . The downstream effects of these disruptions can lead to alterations in cell survival, tumorigenesis, and other cellular functions .

Pharmacokinetics

Kinase inhibitors, in general, are known to exhibit large interpatient variability . Factors such as variable absorption, genetic polymorphisms in metabolizing enzymes, and interactions with food, herbs, and co-medication can influence the drug’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties . Therapeutic drug monitoring could potentially improve treatment efficacy and reduce the incidence of toxicities .

Result of Action

The molecular and cellular effects of CBKinase1_010798’s action are primarily the result of its inhibitory effect on CK1 isoforms. This can lead to disruptions in the normal functioning of cells, potentially affecting cell survival and leading to alterations in tumorigenesis .